Cas no 2287262-99-9 (2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid)

• Product Name: 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• CAS No: 2287262-99-9
• MF: C₂₉H₂₇NO₅
• MW: 469.528388261795
• CID: 6386864
• PubChem ID: 137945655
• Update Time: 2025-08-05

2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• 2287262-99-9
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[3-(3-methoxyphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• EN300-6761438

• Inchi： 1S/C29H27NO5/c1-34-19-8-6-7-18(13-19)28-15-29(16-28,17-28)25(26(31)32)30-27(33)35-14-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-13,24-25H,14-17H2,1H3,(H,30,33)(H,31,32)
• InChI Key： AKSOKNKTSZPPQW-UHFFFAOYSA-N
• SMILES： OC(C(C12CC(C3C=CC=C(C=3)OC)(C1)C2)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 469.18892296g/mol
• Monoisotopic Mass: 469.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

Introduction to 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287262-99-9)

2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287262-99-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a bicyclo[1.1.1]pentane moiety. These structural elements contribute to its potential applications in various biological and therapeutic contexts.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and compatibility with a wide range of coupling reagents. The presence of this group in the compound allows for precise control over the reactivity of the amino group, making it a valuable intermediate in the synthesis of complex peptides and peptidomimetics. The bicyclo[1.1.1]pentane moiety, on the other hand, is known for its rigidity and ability to influence the conformational properties of molecules, which can be crucial for optimizing binding interactions with biological targets.

Recent studies have highlighted the potential of 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent activity against various disease targets, including enzymes and receptors involved in neurodegenerative disorders and cancer.

In one notable study, scientists investigated the binding affinity and selectivity of this compound towards specific protein targets. The results demonstrated that the compound's unique structure allowed it to form stable complexes with target proteins, thereby modulating their activity in a highly specific manner. This finding suggests that 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid could serve as a lead compound for the development of new drugs targeting these proteins.

The methoxyphenyl substituent in the compound's structure also plays a crucial role in its biological activity. Methoxy groups are known to enhance the lipophilicity and metabolic stability of molecules, which can improve their pharmacokinetic properties and bioavailability. This is particularly important for compounds intended for oral administration or long-term therapeutic use.

In addition to its potential therapeutic applications, 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has been explored as a tool for studying protein-protein interactions and signaling pathways in cells. Its ability to selectively bind to specific protein domains makes it a valuable probe for elucidating the molecular mechanisms underlying various biological processes.

The synthesis of this compound typically involves multi-step procedures that require careful optimization to achieve high yields and purity levels. Recent advancements in synthetic methodologies have led to more efficient routes for preparing this and similar compounds, reducing both time and cost while improving overall process sustainability.

In conclusion, 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287262-99-9) represents an exciting area of research with significant potential for both fundamental scientific investigations and practical applications in drug discovery and development. Its unique structural features and promising biological activities make it a valuable asset in the ongoing efforts to address unmet medical needs.